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Compound of Interest

Compound Name: BMS-935177

Cat. No.: B606271

For research use only. Not for use in humans or animals.

This document provides essential guidance on the proper disposal procedures for BMS-
935177, a potent and selective reversible inhibitor of Bruton's tyrosine kinase (BTK).
Adherence to these guidelines is crucial to ensure the safety of laboratory personnel and to
minimize environmental impact. Researchers, scientists, and drug development professionals
handling this compound should be thoroughly familiar with these procedures before
commencing any experimental work.

Chemical and Physical Properties

A summary of the key chemical and physical properties of BMS-935177 is provided below. This
information is essential for understanding the handling, storage, and disposal requirements of

the compound.
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Property Value Reference
CAS Number 1231889-53-4 [11[2]
Molecular Formula C31H26N403 [1][2]
Molecular Weight 502.57 g/mol [11[2]

Insoluble in water. Soluble in
Solubility DMSO (100 mg/mL) and [2][3]
Ethanol (88 mg/mL).

Store lyophilized at -20°C for
Storage (Solid) up to 36 months. Keep [2]

desiccated.

Store at -20°C and use within
1 month to prevent loss of
) potency. Aliquot to avoid
Storage (In Solution) ] [2][4]
multiple freeze/thaw cycles. At
-80°C, the stock solution is

stable for 2 years.

Step-by-Step Disposal Procedures

As a potent bioactive compound, all waste containing BMS-935177 must be treated as
hazardous chemical waste. The following procedures outline the steps for the safe disposal of
solid compound, solutions, and contaminated labware.

Personal Protective Equipment (PPE)

Before handling any waste containing BMS-935177, ensure that appropriate personal
protective equipment is worn. This includes:

e Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses or goggles.

e Lab Coat: A standard laboratory coat.
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Disposal of Solid BMS-935177 Waste

Collection: Carefully collect all solid waste, including unused or expired compound and any
residues from weighing boats or containers.

Packaging: Place the solid waste in a clearly labeled, sealed container designated for
hazardous chemical waste. The label should include the chemical name ("BMS-935177")
and the appropriate hazard symbols.

Storage: Store the waste container in a designated, secure area for hazardous waste
collection, away from incompatible materials.

Disposal of Liquid BMS-935177 Waste

Collection: Collect all liquid waste containing BMS-935177, including unused solutions and
solvent washes.

Packaging: Pour the liquid waste into a sealed, leak-proof container specifically designated
for hazardous chemical waste. Do not mix with other incompatible waste streams. The
container must be clearly labeled with "BMS-935177" and a description of the solvent (e.qg.,
"BMS-935177 in DMSQ").

Storage: Store the liquid waste container in a secondary containment tray within a
designated hazardous waste storage area.

Disposal of Contaminated Materials

Collection: All materials that have come into contact with BMS-935177, such as pipette tips,
centrifuge tubes, gloves, and bench paper, must be considered contaminated.

Packaging: Place all contaminated solid materials into a designated hazardous waste bag or
container. This container should be clearly labeled as "Hazardous Waste Contaminated with
BMS-935177."

Storage: Store the container for contaminated materials alongside other solid chemical
waste for collection.

Final Disposal
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Arrange for the collection and disposal of all BMS-935177 waste through a licensed
professional waste disposal service. The recommended method of destruction is incineration in
a chemical incinerator equipped with an afterburner and scrubber.[5] Always comply with all
federal, state, and local environmental regulations regarding hazardous waste disposal.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of BMS-935177.
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Caption: Workflow for the safe disposal of BMS-935177.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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